Cas no 43004-93-9 (N-(5-Fluoro-1H-benzo[d]imidazol-2-yl)cyanamide)

N-(5-Fluoro-1H-benzo[d]imidazol-2-yl)cyanamide structure
43004-93-9 structure
Product Name:N-(5-Fluoro-1H-benzo[d]imidazol-2-yl)cyanamide
CAS No:43004-93-9
MF:C8H5FN4
MW:176.150503873825
CID:928651
PubChem ID:21561688
Update Time:2025-04-19

N-(5-Fluoro-1H-benzo[d]imidazol-2-yl)cyanamide Chemical and Physical Properties

Names and Identifiers

    • Cyanamide, (5-fluoro-1H-benzimidazol-2-yl)- (9CI)
    • 43004-93-9
    • Cyanamide,(5-fluoro-1H-benzimidazol-2-yl)-(9ci)
    • N-(5-Fluoro-1H-benzo[d]imidazol-2-yl)cyanamide
    • SCHEMBL11784560
    • Inchi: 1S/C8H5FN4/c9-5-1-2-6-7(3-5)13-8(12-6)11-4-10/h1-3H,(H2,11,12,13)
    • InChI Key: HMRITOJKYUMKJJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)NC(NC#N)=N2

Computed Properties

  • Exact Mass: 176.04982434g/mol
  • Monoisotopic Mass: 176.04982434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 64.5Ų
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